Lipid Peroxidation Inhibition vs. Licoisoflavone B
In a head-to-head comparison of prenylated (iso)flavonoids against Escherichia coli, (S)-Licoisoflavone A demonstrated an MIC of 20 µg/mL and MBC of 25 µg/mL. This is half the potency of glabridin, which showed an MIC of 10 µg/mL and MBC of 15 µg/mL under identical assay conditions [1]. This differential potency is crucial for experimental design, as glabridin's superior activity against E. coli must be weighed against its distinct toxicity and solubility profile.
IC50 7.2 µM vs. 2.7 µM (2.67-fold difference)
Supports antioxidant assay context; prenyl position influences potency.
Data to verify; source details unavailable in abstract.
| Evidence Dimension | Antibacterial activity (MIC and MBC) |
|---|---|
| Target Compound Data | MIC: 20 µg/mL; MBC: 25 µg/mL (against E. coli) |
| Comparator Or Baseline | Glabridin: MIC: 10 µg/mL; MBC: 15 µg/mL (against E. coli) |
| Quantified Difference | 2-fold higher MIC and 1.67-fold higher MBC for (S)-Licoisoflavone A relative to glabridin. |
| Conditions | Broth microdilution assay against Escherichia coli. |
Why This Matters
This data prevents inappropriate substitution, as glabridin would be the preferred choice for assays targeting E. coli, while (S)-Licoisoflavone A may offer advantages in other contexts.
- [1] Araya-Cloutier, C., et al. (2018). Antibacterial activity of prenylated (iso)flavonoids. Scientific Reports, 8, Article 10584. View Source
